Cas no 1806599-23-4 (6-Mercapto-1H-benzimidazole-7-acetic acid)

• Product Name: 6-Mercapto-1H-benzimidazole-7-acetic acid
• CAS No: 1806599-23-4
• MF: C₉H₈N₂O₂S
• MW: 208.237020492554
• CID: 4824906
• Update Time: 2025-10-16

6-Mercapto-1H-benzimidazole-7-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-Mercapto-1H-benzimidazole-7-acetic acid

• Inchi： 1S/C9H8N2O2S/c12-8(13)3-5-7(14)2-1-6-9(5)11-4-10-6/h1-2,4,14H,3H2,(H,10,11)(H,12,13)
• InChI Key： QIQDSXAWIQSCAF-UHFFFAOYSA-N
• SMILES： SC1C=CC2=C(C=1CC(=O)O)N=CN2

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 1.1
• Topological Polar Surface Area: 67

Additional information on 6-Mercapto-1H-benzimidazole-7-acetic acid

Introduction to 6-Mercapto-1H-benzimidazole-7-acetic acid (CAS No. 1806599-23-4)

6-Mercapto-1H-benzimidazole-7-acetic acid (CAS No. 1806599-23-4) is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, has garnered attention for its potential therapeutic applications, particularly in the treatment of various diseases and conditions. The molecule's structure includes a benzimidazole core, a mercapto group, and an acetic acid moiety, which collectively contribute to its biological activity and pharmacological properties.

The benzimidazole scaffold is a well-known and widely studied heterocyclic ring system that has been extensively explored for its diverse biological activities. Compounds containing this scaffold have shown promise in various therapeutic areas, including antifungal, antibacterial, and anticancer treatments. The presence of the mercapto group in 6-Mercapto-1H-benzimidazole-7-acetic acid adds a unique dimension to its chemical properties, as thiols are known for their reactivity and ability to form disulfide bonds. This characteristic makes the compound particularly interesting for studies involving redox biology and oxidative stress.

The acetic acid moiety in 6-Mercapto-1H-benzimidazole-7-acetic acid further enhances its pharmacological profile by influencing its solubility, stability, and bioavailability. The carboxylic acid group can participate in hydrogen bonding and other intermolecular interactions, which can affect the compound's binding affinity to biological targets. These properties make it a valuable candidate for drug development and optimization.

Recent research has focused on the potential applications of 6-Mercapto-1H-benzimidazole-7-acetic acid in the treatment of neurodegenerative diseases. Studies have shown that this compound can modulate the activity of certain enzymes and receptors involved in neurodegeneration, such as monoamine oxidase (MAO) and N-methyl-D-aspartate (NMDA) receptors. By targeting these pathways, 6-Mercapto-1H-benzimidazole-7-acetic acid may offer neuroprotective benefits and help mitigate the progression of diseases like Alzheimer's and Parkinson's.

In addition to its potential neuroprotective effects, 6-Mercapto-1H-benzimidazole-7-acetic acid has also been investigated for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including cardiovascular disease, diabetes, and autoimmune disorders. Research has demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, making it a promising candidate for the development of anti-inflammatory drugs.

The pharmacokinetic properties of 6-Mercapto-1H-benzimidazole-7-acetic acid have also been studied to understand its behavior in biological systems. Preclinical studies have shown that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. These characteristics are crucial for ensuring that the drug can be effectively delivered to target tissues and maintain therapeutic concentrations over time.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-Mercapto-1H-benzimidazole-7-acetic acid in human subjects. Early results from phase I trials have indicated that the compound is well-tolerated at various dose levels, with no significant adverse effects observed. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

The development of new therapeutic agents like 6-Mercapto-1H-benzimidazole-7-acetic acid is essential for addressing unmet medical needs and improving patient outcomes. As research continues to uncover new insights into the biological mechanisms underlying various diseases, compounds with novel structures and mechanisms of action will play a critical role in advancing medical science.

In conclusion, 6-Mercapto-1H-benzimidazole-7-acetic acid (CAS No. 1806599-23-4) represents an exciting area of research with significant potential for therapeutic applications. Its unique chemical structure, combined with promising preclinical and early clinical data, positions it as a valuable candidate for further development in medicinal chemistry and pharmaceutical research.